Cas no 921828-08-2 (3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product name: 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 921828-08-2
• MF: C₂₆H₂₅N₅O₃
• MW: 455.508405447006
• CID: 6263314
• PubChem ID: 27563841

3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• F2233-0011
• HMS3492J09
• 3-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrido[3,2-d]pyrimidine-2,4-dione
• 3-benzyl-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 921828-08-2
• AKOS021968568

• Inchi： 1S/C26H25N5O3/c32-23(29-16-14-28(15-17-29)21-10-5-2-6-11-21)19-30-22-12-7-13-27-24(22)25(33)31(26(30)34)18-20-8-3-1-4-9-20/h1-13H,14-19H2
• InChI Key： AMXXNNOKZABVRK-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N(CC2C=CC=CC=2)C(C2C1=CC=CN=2)=O)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 455.19573968g/mol
• Monoisotopic Mass: 455.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.1Ų

Additional information on 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Research Brief on 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS: 921828-08-2)

The compound 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS: 921828-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of specific biochemical pathways, particularly those involving kinase inhibition. Researchers have synthesized and characterized this molecule, demonstrating its ability to interact with key protein targets implicated in various disease states, including cancer and inflammatory disorders. The structural complexity of the compound, featuring a pyridopyrimidine-dione core and a benzyl-phenylpiperazine moiety, contributes to its unique binding affinity and selectivity.

In vitro and in vivo studies have shown promising results regarding the compound's efficacy and safety profile. For instance, preclinical trials have indicated that 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione exhibits potent inhibitory effects on specific kinase enzymes, which are often overexpressed in certain types of cancer. These findings suggest that the compound could serve as a lead candidate for the development of novel anticancer therapies.

Further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Current efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 3-benzyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione represents a promising avenue for therapeutic intervention in multiple disease areas. Its unique chemical structure and biological activity make it a valuable subject for ongoing and future research in the field of medicinal chemistry.